Cas no 130056-88-1 (7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one)
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Amino-4-(chloromethyl)-1,8-naphthyridin-2(1H)-one
- 7-AMINO-4-(CHLOROMETHYL)-1H-1,8-NAPHTHYRIDIN-2-ONE
- EN300-22482
- 130056-88-1
- SCHEMBL9377043
- 7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one
- 1,8-Naphthyridin-2(1H)-one, 7-amino-4-(chloromethyl)-
- 2-Amino-5-chloromethyl-7-hydroxy-1,8-naphthyridine
- UHVCCXMNBLZSGH-UHFFFAOYSA-N
-
- MDL: MFCD27996657
- Inchi: 1S/C9H8ClN3O/c10-4-5-3-8(14)13-9-6(5)1-2-7(11)12-9/h1-3H,4H2,(H3,11,12,13,14)
- InChI Key: UHVCCXMNBLZSGH-UHFFFAOYSA-N
- SMILES: ClCC1=CC(NC2C1=CC=C(N)N=2)=O
Computed Properties
- Exact Mass: 209.0355896g/mol
- Monoisotopic Mass: 209.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 68Ų
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A604823-1mg |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 1mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A604823-2mg |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 2mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A604823-10mg |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 10mg |
$ 275.00 | 2022-06-08 | ||
| Chemenu | CM140508-1g |
7-amino-4-(chloromethyl)-1,8-naphthyridin-2(1H)-one |
130056-88-1 | 95% | 1g |
$1795 | 2024-08-02 | |
| Alichem | A219007904-1g |
7-Amino-4-(chloromethyl)-1,8-naphthyridin-2(1H)-one |
130056-88-1 | 95% | 1g |
1,170.58 USD | 2021-06-15 | |
| Enamine | EN300-22482-0.05g |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 95% | 0.05g |
$365.0 | 2024-06-20 | |
| Enamine | EN300-22482-0.1g |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 95% | 0.1g |
$546.0 | 2024-06-20 | |
| Enamine | EN300-22482-0.25g |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 95% | 0.25g |
$779.0 | 2024-06-20 | |
| Enamine | EN300-22482-0.5g |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 95% | 0.5g |
$1225.0 | 2024-06-20 | |
| Enamine | EN300-22482-1.0g |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one |
130056-88-1 | 95% | 1.0g |
$1572.0 | 2024-06-20 |
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one
Introduction to 7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one (CAS No. 130056-88-1)
7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one (CAS No. 130056-88-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the naphthyridine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of both amino and chloromethyl functional groups in its structure suggests a high degree of reactivity, making it a valuable scaffold for the development of novel therapeutic agents.
The naphthyridine core of this compound is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for drug design. The amino group at the 7-position and the chloromethyl group at the 4-position are key functional moieties that contribute to the compound's chemical reactivity and potential biological interactions. The amino group can participate in hydrogen bonding, both as a donor and an acceptor, while the chloromethyl group can undergo nucleophilic substitution reactions, allowing for further derivatization.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one has been identified as a promising candidate for such applications due to its structural features. Studies have shown that naphthyridine derivatives exhibit inhibitory activity against several enzymes and receptors involved in cancer progression, inflammation, and microbial infections. The chloromethyl group, in particular, has been explored as a handle for covalent drug design strategies, enabling the development of highly specific inhibitors.
One of the most compelling aspects of this compound is its potential application in targeted therapy. The precise placement of the amino group and the chloromethyl group allows for selective binding to biological targets without significant off-target effects. This selectivity is crucial for improving therapeutic efficacy while minimizing side effects. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize molecular structures with greater accuracy. These computational tools have been instrumental in refining the design of 7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one derivatives to enhance their pharmacokinetic profiles.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The naphthyridine core is typically constructed through cyclization reactions involving appropriately substituted precursors. The introduction of the amino group at the 7-position can be achieved through reductive amination or direct functionalization of existing intermediates. The subsequent installation of the chloromethyl group at the 4-position is often performed using chloromethylation reactions or equivalent methods.
From a medicinal chemistry perspective, one of the key challenges in developing drugs based on heterocyclic scaffolds like naphthyridine is achieving optimal solubility and bioavailability. The rigid structure of these molecules can sometimes lead to poor membrane permeability or rapid metabolism by metabolic enzymes. However, recent innovations in drug design have addressed these issues by incorporating pharmacophores that enhance solubility while maintaining biological activity. For instance, modifications such as halogenation or introduction of polar groups have been shown to improve solubility without compromising efficacy.
Another area of active research is the exploration of prodrug strategies for naphthyridine derivatives. Prodrugs are designed to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By converting a less stable or poorly absorbed parent drug into a more stable prodrug form, it is possible to enhance therapeutic outcomes. In the case of 7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one, prodrug formulations could be developed to overcome issues related to solubility or bioavailability.
The potential applications of this compound extend beyond oncology into other therapeutic areas such as infectious diseases and inflammatory disorders. For example, naphthyridine derivatives have shown promise as inhibitors of bacterial enzymes like gyrase and topoisomerase IV, which are essential for bacterial DNA replication. Similarly, these compounds have been investigated for their ability to modulate inflammatory pathways by inhibiting key cytokines or signaling molecules.
In conclusion,7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one (CAS No. 130056-88-1) represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents with improved selectivity and efficacy. As research continues to uncover new applications for naphthyridine derivatives,this compound will undoubtedly play an important role in advancing drug discovery efforts across multiple therapeutic modalities.
130056-88-1 (7-amino-4-(chloromethyl)-1,2-dihydro-1,8-naphthyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)